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Compound of Interest

Compound Name: 3-Thienylboronic acid

Cat. No.: B050007 Get Quote

An In-Depth Technical Guide on the Core Physical and Chemical Properties of 3-
Thienylboronic Acid

Introduction
3-Thienylboronic acid (3-TBA) is a heterocyclic organoboron compound that has emerged as

a vital building block in organic synthesis and materials science. As a derivative of thiophene, it

possesses unique electronic properties that, combined with the reactivity of the boronic acid

moiety, make it highly valuable for researchers, chemists, and drug development professionals.

Its primary utility lies in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form

carbon-carbon bonds. Furthermore, its ability to reversibly bind with diols has led to significant

applications in the development of chemosensors and smart materials. This guide provides a

comprehensive overview of the core physical and chemical properties of 3-Thienylboronic
acid, detailed experimental protocols, and its key applications.

Core Properties and Data
The fundamental properties of 3-Thienylboronic acid are summarized below. These values

are critical for its handling, application in reactions, and analytical characterization.
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Identifier Value

IUPAC Name (Thiophen-3-yl)boronic acid

CAS Number 6165-69-1[1][2][3]

Molecular Formula C₄H₅BO₂S[1][2][3]

Molecular Weight 127.96 g/mol [1]

InChI Key QNMBSXGYAQZCTN-UHFFFAOYSA-N[1][3]

SMILES OB(O)c1ccsc1

Physical and Chemical Properties
Property Value

Appearance
White to light yellow or grayish crystalline

powder[1][2]

Melting Point 164-169 °C (lit.)[1]

Boiling Point 287.9 ± 32.0 °C (Predicted)[1]

Density 1.32 ± 0.1 g/cm³ (Predicted)[1][2]

Solubility Soluble in Methanol[1][2]

pKa

8.25 ± 0.10 (Predicted)[1][2]; An experimental

study determined the pKa to be approximately

8.1[4]

Chemical Behavior and Reactivity
Stability and Storage
3-Thienylboronic acid is a solid that should be stored in a dry, dark place at room temperature

under inert atmosphere.[1][2] Like many boronic acids, it can undergo dehydration to form a

cyclic anhydride (a boroxine). Commercial samples often contain varying amounts of this

anhydride. While generally stable for benchtop use, some heterocyclic boronic acids can be

prone to decomposition, making proper storage essential to ensure reactivity and purity.[5]
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Suzuki-Miyaura Cross-Coupling
A cornerstone reaction for 3-Thienylboronic acid is the Suzuki-Miyaura cross-coupling. This

palladium-catalyzed reaction forms a C-C bond between the thiophene ring and various

organic halides (Ar-X), providing a powerful method for synthesizing complex biaryl and

heteroaryl structures. This reaction is extensively used in the pharmaceutical and polymer

science industries.
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Diagram 1: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Interaction with Diols
3-Thienylboronic acid reversibly reacts with compounds containing 1,2- or 1,3-diol

functionalities, such as saccharides (e.g., fructose, sorbitol), to form cyclic boronate esters.[4]

[6] This interaction is pH-dependent. In aqueous solutions, the boronic acid (a Lewis acid)

exists in equilibrium with its anionic tetrahedral boronate form. The tetrahedral boronate is

significantly more reactive towards diols.[4][6] Increasing the pH shifts the equilibrium towards
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the more reactive boronate form, enhancing the binding affinity.[4] This property is the basis for

its use in sensors for sugars and other diols.[6][7]

pH-Dependent Equilibrium
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Diagram 2: Equilibrium of 3-Thienylboronic acid with its boronate and a diol.

Experimental Protocols
Synthesis of 3-Thienylboronic Acid from 3-
Bromothiophene
This protocol describes a common laboratory-scale synthesis.

Materials:

3-Bromothiophene

Anhydrous Tetrahydrofuran (THF)
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n-Butyllithium (n-BuLi) in hexanes

Triisopropyl borate

Hydrochloric acid (HCl) or Sodium Hydroxide (NaOH) for pH adjustment

Ether or other suitable extraction solvent

Magnesium sulfate or Sodium sulfate (anhydrous)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Set up a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a

thermometer, a dropping funnel, and an inlet for inert gas.

Dissolve 3-bromothiophene in anhydrous THF and cool the solution to -78 °C using a dry

ice/acetone bath.

Slowly add a solution of n-BuLi in hexanes to the reaction mixture via the dropping funnel,

maintaining the temperature below -70 °C. The formation of 3-lithiothiophene occurs.

After stirring for approximately 30-60 minutes at -78 °C, add triisopropyl borate dropwise,

again ensuring the temperature remains low.

Allow the reaction mixture to slowly warm to room temperature and stir for several hours or

overnight.

Quench the reaction by slowly adding aqueous HCl at 0 °C until the pH is acidic (pH ≤ 1).[1]

This hydrolyzes the borate ester to the desired boronic acid.

Transfer the mixture to a separatory funnel and extract the aqueous layer with ether (3 x

volumes).[1]

Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and remove the

solvent under reduced pressure.[1]
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The resulting crude solid can be purified by recrystallization from an appropriate solvent

system to yield 3-Thienylboronic acid as a white solid.[1]

General Protocol for Suzuki-Miyaura Coupling
Materials:

3-Thienylboronic acid (1.2 - 1.5 equivalents)

Aryl or heteroaryl halide (1.0 equivalent)

Palladium catalyst (e.g., Pd(PPh₃)₄, Pd(OAc)₂, 1-5 mol%)

Ligand if needed (e.g., PPh₃, SPhos)

Base (e.g., K₂CO₃, K₃PO₄, Cs₂CO₃, 2-3 equivalents)

Solvent (e.g., Dioxane, Toluene, DMF, often with water)

Procedure:

To a reaction vessel, add the aryl halide, 3-Thienylboronic acid, the base, and a magnetic

stir bar.

Evacuate and backfill the vessel with an inert gas (Argon or Nitrogen) three times.

Add the palladium catalyst and any additional ligand under a positive pressure of inert gas.

Add the degassed solvent(s) via syringe.

Heat the reaction mixture to the desired temperature (typically 80-110 °C) and monitor the

reaction progress by TLC or GC-MS.

Upon completion, cool the reaction to room temperature.

Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and/or

brine.
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Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced

pressure.

Purify the crude product by column chromatography or recrystallization.

Applications in Research and Development
Pharmaceutical Synthesis: 3-Thienylboronic acid is a key intermediate in the synthesis of

pharmaceuticals. The thiophene motif is a common scaffold in medicinal chemistry. It has

been used to prepare 1,4-disubstituted imidazoles with potential antibacterial properties and

porphyrins designed as telomerase inhibitors.[1]

Organic Electronics and Polymers: The electrochemical activity of 3-TBA and its ability to

form conductive polymers (poly-3-thienylboronic acid or PThBA) make it a promising

material for organic electronics.[4][8] These polymers combine the conductivity of a

polythiophene backbone with the receptor capabilities of the boronic acid group.[8]

Chemosensors: The specific interaction with diols allows for the application of 3-TBA and its

polymeric derivatives in sensors for saccharides, glycoproteins, and other biologically

relevant molecules.[4][6] These sensors can be designed for potentiometric or optical signal

transduction.[4] The affinity of PThBA for glucose has been studied for potential use in

continuous glucose monitoring.[7]

Safety and Handling
3-Thienylboronic acid is classified as an irritant and is harmful if swallowed. Appropriate

safety precautions must be taken during handling.
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GHS Hazard Statements Precautionary Codes

H302: Harmful if swallowed[1]
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray[1]

H315: Causes skin irritation[1] P264: Wash skin thoroughly after handling[1]

H319: Causes serious eye irritation[1]
P302 + P352: IF ON SKIN: Wash with plenty of

soap and water[1]

H335: May cause respiratory irritation[1]

P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing[1]

Personal Protective Equipment (PPE): Wear gloves, safety glasses or goggles, and a lab

coat. Use a dust mask or handle in a fume hood to avoid inhalation.

Conclusion
3-Thienylboronic acid is a versatile and powerful reagent for synthetic and materials

chemistry. Its well-defined physical properties and predictable reactivity in Suzuki-Miyaura

couplings make it an indispensable tool for constructing complex molecular architectures.

Furthermore, its pH-sensitive affinity for diols has opened new avenues in the design of

advanced sensors and smart materials. A thorough understanding of its properties, handling

requirements, and reaction protocols is essential for leveraging its full potential in research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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